2-Mercapto-6-nitrobenzothiazole
Overview
Description
2-Mercapto-6-nitrobenzothiazole is a compound with the molecular formula C7H4N2O2S2 . It is also known by other names such as 6-nitro-3H-1,3-benzothiazole-2-thione .
Synthesis Analysis
The synthesis of 2-Mercapto-6-nitrobenzothiazole involves organotin (IV) complexes. A series of organotin (IV) complexes with 2-Mercapto-6-nitrobenzothiazole (HMNBT) of the type, [RnSn (MNBT)4−n] (n=2, R=Me, 4; n=3, R=Me, 5; n-Bu, 6; Ph, 7; PhCH2, 8) were synthesized .Molecular Structure Analysis
The molecular structure of 2-Mercapto-6-nitrobenzothiazole is characterized by a benzothiazole ring substituted with a nitro group at the 6th position and a mercapto group at the 2nd position .Chemical Reactions Analysis
2-Mercapto-6-nitrobenzothiazole is highly reactive and can be used as a building block for organic and organoelement synthesis . It has been used in the synthesis of biologically active heterocycles .Physical And Chemical Properties Analysis
2-Mercapto-6-nitrobenzothiazole has a molecular weight of 212.24 g/mol . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the retrieved information.Scientific Research Applications
Synthesis and Structural Characterization
Synthesis in Organotin Compounds : 2-Mercapto-6-nitrobenzothiazole has been utilized in the synthesis of organotin compounds, demonstrating its role in forming complex molecular structures with applications in chemistry. The compound has been characterized through various analytical methods, revealing its intricate molecular interactions and structure (Ma, Jiang, & Zhang, 2003).
Chemical Modifications and Crystallography : In another study, 2-Mercapto-6-nitrobenzothiazole was used to create a series of organotin(IV) complexes, with the compound’s structural properties being elucidated through X-ray crystallography. This highlights its versatile role in the synthesis of new chemical entities (Ma, Jiang, & Zhang, 2004).
Synthesis Techniques and Optimization
- Microwave Irradiation in Synthesis : The application of microwave irradiation in the synthesis of 2-Mercapto-6-nitrobenzothiazole derivatives has been explored, indicating a methodological advancement in chemical synthesis. This technique offers a more efficient and rapid means of producing various derivatives of the compound (Njoya, Gellis, Crozet, & Vanelle, 2003).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-nitro-3H-1,3-benzothiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S2/c10-9(11)4-1-2-5-6(3-4)13-7(12)8-5/h1-3H,(H,8,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPOZGXKWWKLJDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])SC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3063621 | |
Record name | 2(3H)-Benzothiazolethione, 6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3063621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Mercapto-6-nitrobenzothiazole | |
CAS RN |
4845-58-3 | |
Record name | 6-Nitro-2(3H)-benzothiazolethione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4845-58-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2(3H)-Benzothiazolethione, 6-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004845583 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Mercapto-6-nitrobenzothiazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2630 | |
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Record name | 2(3H)-Benzothiazolethione, 6-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2(3H)-Benzothiazolethione, 6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3063621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Mercapto-6-nitrobenzothiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the structural characteristics of MNBT and how is it typically characterized?
A1: 2-Mercapto-6-nitrobenzothiazole (MNBT) is an organosulfur compound with the molecular formula C7H4N2O2S2. Characterization techniques commonly employed include:
- X-ray Crystallography: This technique provides a detailed three-dimensional structure of MNBT, especially when it forms complexes with metal ions like tin.
Q2: How does MNBT interact with metal ions and what are the structural implications?
A2: MNBT acts as a ligand, readily coordinating with various metal ions, notably tin. The sulfur and nitrogen atoms within MNBT possess lone pairs of electrons that can form coordinate bonds with metal centers.
- Structural diversity: This interaction leads to the formation of complexes with varying geometries around the tin center. For example, research demonstrates the formation of distorted trigonal bipyramidal, octahedral, and irregular octahedral geometries depending on the specific organotin compound reacted with MNBT.
- Intermolecular interactions: The complexes formed can exhibit intriguing intermolecular interactions, such as Cl···S interactions and S···S interactions. These interactions contribute to the overall stability and packing arrangements within the crystal structures.
Q3: Can MNBT be used for analytical applications?
A3: Yes, MNBT has shown potential in analytical chemistry, particularly for detecting the pesticide deltamethrin.
- Colorimetric detection: When MNBT is attached to gold nanoparticles (Au NPs), forming Au NPs–MNBT, it can selectively bind to deltamethrin. This binding event creates a core-shell structure that induces a noticeable color change in the solution and shifts the UV-Vis absorption spectra of the Au NPs. This colorimetric response allows for the visual and spectrophotometric detection of deltamethrin. This method offers promising potential for rapid, on-site detection of deltamethrin in agricultural products.
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